ethyl (5-{2-[(4-methoxybenzyl)amino]-2-oxoethyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate

• IUPAC Name: ethyl 2-[1-[2-[(4-methoxyphenyl)methylamino]-2-oxoethyl]-2-oxo-5H-1,5-benzodiazepin-4-yl]acetate
• InChI: InChI=1S/C23H25N3O5/c1-3-31-23(29)13-17-12-22(28)26(20-7-5-4-6-19(20)25-17)15-21(27)24-14-16-8-10-18(30-2)11-9-16/h4-12,25H,3,13-15H2,1-2H3,(H,24,27)
• InChI Key: RRQMNOFQSIWDHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=O)N(C2=CC=CC=C2N1)CC(=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol

Description

The compound contains a benzodiazepine ring, which is a common structure in many pharmaceutical drugs used for their sedative and anxiolytic effects. It also contains a methoxybenzyl group, which could potentially contribute to its overall properties.

Synthesis Analysis

Without specific literature or resources, it’s challenging to provide a detailed synthesis analysis for this compound. Generally, the synthesis of such compounds involves multiple steps and various types of chemical reactions, including the formation of the benzodiazepine ring and the attachment of the methoxybenzyl group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of the benzodiazepine ring and the methoxybenzyl group. These groups are likely to influence the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzodiazepine ring and the methoxybenzyl group could affect its solubility, stability, and reactivity.

Scientific Research Applications

Anticancer Potential

A compound structurally related to Ethyl (5-{2-[(4-methoxybenzyl)amino]-2-oxoethyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate demonstrated promising results in the field of anticancer research. Specifically, derivatives of 4-Amino-3-p-methoxybenzyl-5-oxo-4,5-dihydro-1,2,4-triazol-1-yl-acetic acid ethyl ester were synthesized and evaluated for anticancer activity against various cancer cell lines, indicating its potential role in cancer treatment strategies (Bekircan et al., 2008).

Synthetic Chemistry and Structural Analysis

The compound also finds relevance in synthetic chemistry and structural analysis. For instance, methyl 3,4-dihydroxy-6-oxoalka-2,4-dienoates reacted with anthranilic acid hydrazide, leading to the creation of complex structures like methyl [5-alkyl-1-(2-aminobenzamido)-2-hydroxy-3-oxo-2,3-dihydro-1H-pyrrol-2-yl]acetates. Such reactions underscore the compound's utility in synthesizing diverse molecular structures, potentially leading to various biological applications (Mukovoz et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific biological targets of this compound. Benzodiazepines, for example, are known to act on the GABA (gamma-aminobutyric acid) receptors in the nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety measures should be taken when handling it.